Cas no 57807-28-0 (1-Bromo-2-cyclopropylbenzene)

• Product Name: 1-Bromo-2-cyclopropylbenzene
• CAS No: 57807-28-0
• MF: C₉H₉Br
• MW: 197.071761846542
• MDL: MFCD11109720
• CID: 57193
• PubChem ID: 12221356
• Update Time: 2025-05-21

1-Bromo-2-cyclopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-cyclopropylbenzene
• (2-Bromophenyl)cyclopropane
• o-Bromophenylcyclopropane
• Benzene, 1-bromo-2-cyclopropyl-
• 2-bromocyclopropylbenzene
• 2-bromophenylcyclopropane
• AG-G-04311
• AK-61867
• ANW-61097
• CTK5A7483
• o-Bromphenyl-cyclopropan
• 1-Bromo-2-cyclopropyl-benzene
• FT-0688602
• SCHEMBL10046437
• AKOS006307927
• SB37764
• AM85830
• CS-0054271
• MFCD11109720
• EN300-123633
• A8230
• 2-bromophenyl-cyclopropane
• DTXSID20481115
• Benzene, bromocyclopropyl-
• 57807-28-0
• SY024558
• DTXCID90431925

• MDL： MFCD11109720
• Inchi： 1S/C9H9Br/c10-9-4-2-1-3-8(9)7-5-6-7/h1-4,7H,5-6H2
• InChI Key： DTUGHJZKCKSVEO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 195.98877
• Monoisotopic Mass: 195.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.474
• Boiling Point: 217 ºC
• Flash Point: 87 ºC
• Refractive Index: 1.604
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-Bromo-2-cyclopropylbenzene

1-Bromo-2-Cyclopropylbenzene (CAS No. 57807-28-0): A Comprehensive Overview

1-Bromo-2-cyclopropylbenzene, also known by its CAS registry number CAS 57807-28-0, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom and a cyclopropyl group attached to a benzene ring. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The molecular structure of 1-bromo-2-cyclopropylbenzene consists of a benzene ring with two substituents: a bromine atom at the para position and a cyclopropyl group at the meta position. The cyclopropyl group, a three-membered ring with two double bonds, introduces strain into the molecule, which can influence its reactivity and stability. This structural feature makes cyclopropylbenzene derivatives interesting candidates for studying strain-induced reactivity in organic compounds.

Recent studies have explored the synthesis and characterization of 1-bromo-2-cyclopropylbenzene, particularly focusing on its potential as a building block in organic synthesis. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic aromatic substitution and coupling reactions, due to the electron-withdrawing effect of the bromine atom. These reactions are pivotal in constructing complex molecules with tailored functionalities.

In terms of physical properties, 1-bromo-2-cyclopropylbenzene exhibits a melting point of approximately 45°C and a boiling point around 165°C under standard conditions. Its density is slightly higher than that of water, reflecting the presence of bromine, which contributes significantly to the molecular weight. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and THF, making it suitable for use in organic reactions.

The chemical reactivity of 1-bromo-2-cyclopropylbenzene is largely influenced by the electron-withdrawing bromine atom and the strained cyclopropyl group. The bromine atom activates the benzene ring toward nucleophilic substitution, while the cyclopropyl group introduces steric hindrance and electronic effects that can modulate reaction pathways. Recent research has highlighted its utility in Suzuki-Miyaura coupling reactions, where it serves as an aryl halide partner to form biaryl compounds with high efficiency.

Beyond its role in organic synthesis, cyclopropylbenzene derivatives like 1-bromo-2-cyclopropylbenzene have found applications in materials science. For instance, they have been investigated as precursors for synthesizing polycyclic aromatic hydrocarbons (PAHs), which are essential components in advanced materials such as graphene analogs and organic semiconductors. The ability to functionalize these PAHs with bromine atoms opens new avenues for tailoring their electronic properties for specific applications.

In conclusion, 1-bromo-2-cyclopropylbenzene (CAS No. 57807-28-0) is a versatile compound with unique structural features that make it valuable in both academic research and industrial applications. Its reactivity, solubility, and compatibility with various synthetic methods position it as an important building block in modern organic chemistry. As research continues to uncover new applications and properties of this compound, its significance in the scientific community is expected to grow further.